1,3-Diphenylguanidinium phthalate 1,3-Diphenylguanidinium phthalate
Brand Name: Vulcanchem
CAS No.: 118-99-0
VCID: VC20990052
InChI: InChI=1S/2C13H13N3.C8H6O4/c2*14-13(15-11-7-3-1-4-8-11)16-12-9-5-2-6-10-12;9-7(10)5-3-1-2-4-6(5)8(11)12/h2*1-10H,(H3,14,15,16);1-4H,(H,9,10)(H,11,12)
SMILES: C1=CC=C(C=C1)NC(=NC2=CC=CC=C2)N.C1=CC=C(C=C1)NC(=NC2=CC=CC=C2)N.C1=CC=C(C(=C1)C(=O)O)C(=O)O
Molecular Formula: C34H32N6O4
Molecular Weight: 588.7 g/mol

1,3-Diphenylguanidinium phthalate

CAS No.: 118-99-0

Cat. No.: VC20990052

Molecular Formula: C34H32N6O4

Molecular Weight: 588.7 g/mol

* For research use only. Not for human or veterinary use.

1,3-Diphenylguanidinium phthalate - 118-99-0

Specification

CAS No. 118-99-0
Molecular Formula C34H32N6O4
Molecular Weight 588.7 g/mol
IUPAC Name 1,2-diphenylguanidine;phthalic acid
Standard InChI InChI=1S/2C13H13N3.C8H6O4/c2*14-13(15-11-7-3-1-4-8-11)16-12-9-5-2-6-10-12;9-7(10)5-3-1-2-4-6(5)8(11)12/h2*1-10H,(H3,14,15,16);1-4H,(H,9,10)(H,11,12)
Standard InChI Key KFXKTRNHRONVKY-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)NC(=NC2=CC=CC=C2)N.C1=CC=C(C=C1)NC(=NC2=CC=CC=C2)N.C1=CC=C(C(=C1)C(=O)O)C(=O)O
Canonical SMILES C1=CC=C(C=C1)NC(=NC2=CC=CC=C2)N.C1=CC=C(C=C1)NC(=NC2=CC=CC=C2)N.C1=CC=C(C(=C1)C(=O)O)C(=O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator